tert-Butyl ((1S,2S,5R)-2-amino-5-(dimethylcarbamoyl)cyclohexyl)carbamate
Overview
Description
Scientific Research Applications
Efficient Stereoselective Synthesis : This compound is utilized in the stereoselective synthesis of isomers, serving as key intermediates for the synthesis of factor Xa inhibitors (Wang, Ma, Reddy, & Hu, 2017).
Synthesis of Biologically Active Compounds : It serves as an important intermediate in the synthesis of biologically active compounds such as omisertinib (AZD9291), showcasing its utility in pharmaceutical applications (Zhao, Guo, Lan, & Xu, 2017).
Preparation of Methyl Cyclopentane Carboxylates : The compound is used in the preparation of methyl (1R,2S,5S)- and (1S,2R,5R)-2-amino-5-tert-butyl-cyclopentane-1-carboxylates, showcasing its versatility in organic synthesis (Davies et al., 2003).
Synthesis of Tert‐Butyl Carbamates : The compound is involved in the synthesis of tert-butyl carbamates, demonstrating its importance in the field of organic chemistry and synthesis (Sakaitani & Ohfune, 1990).
Synthesis of Cyclopropanone Derivatives : It has been used in photochemical ring contraction studies to produce cyclopropanone derivatives, highlighting its role in the exploration of new synthetic pathways (Crockett & Koch, 2003).
Synthesis of Chiral Ligands and Peptide Nucleic Acids : This compound has been synthesized for potential use as a scaffold for chiral ligands and as a modified backbone unit for peptide nucleic acids (PNAs), indicating its application in molecular design and bioorganic chemistry (Xu & Appella, 2006).
Glycosylative Transcarbamylation : It has been involved in the glycosylative transcarbamylation process, efficiently transforming tert-butyl carbamates to novel glycoconjugates, which is significant for the development of glycopeptide building blocks (Henry & Lineswala, 2007).
Properties
IUPAC Name |
tert-butyl N-[(1S,2S,5R)-2-amino-5-(dimethylcarbamoyl)cyclohexyl]carbamate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H27N3O3/c1-14(2,3)20-13(19)16-11-8-9(6-7-10(11)15)12(18)17(4)5/h9-11H,6-8,15H2,1-5H3,(H,16,19)/t9-,10+,11+/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JCHIBKSSZNWERE-VWYCJHECSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC1CC(CCC1N)C(=O)N(C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)OC(=O)N[C@H]1C[C@@H](CC[C@@H]1N)C(=O)N(C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H27N3O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
285.38 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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